Cas no 2194844-57-8 (1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(methylsulfanyl)phenylpropan-1-one)

• Product Name: 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(methylsulfanyl)phenylpropan-1-one
• CAS No: 2194844-57-8
• MF: C₁₇H₂₁F₂NOS
• MW: 325.416550397873
• CID: 5974300
• PubChem ID: 131704025
• Update Time: 2025-07-17

1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(methylsulfanyl)phenylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(methylsulfanyl)phenylpropan-1-one
• 1-(1,1-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-(methylthio)phenyl)propan-1-one
• AKOS039895452
• F6573-6316
• 2194844-57-8
• 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(methylsulfanyl)phenyl]propan-1-one
• 1-(2,2-difluoro-6-azaspiro[2.5]octan-6-yl)-3-(4-methylsulfanylphenyl)propan-1-one

• Inchi： 1S/C17H21F2NOS/c1-22-14-5-2-13(3-6-14)4-7-15(21)20-10-8-16(9-11-20)12-17(16,18)19/h2-3,5-6H,4,7-12H2,1H3
• InChI Key： VTOVSGRBBWJVIN-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)CCC(N1CCC2(CC1)CC2(F)F)=O

Computed Properties

• Exact Mass: 325.13119179g/mol
• Monoisotopic Mass: 325.13119179g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.6Ų

Additional information on 1-{1,1-difluoro-6-azaspiro2.5octan-6-yl}-3-4-(methylsulfanyl)phenylpropan-1-one

Comprehensive Analysis of 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(methylsulfanyl)phenyl]propan-1-one (CAS No. 2194844-57-8)

The compound 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(methylsulfanyl)phenyl]propan-1-one (CAS No. 2194844-57-8) is a highly specialized organic molecule with a unique structural framework. Its spirocyclic core and difluoro substitution make it a subject of interest in pharmaceutical and agrochemical research. The presence of a methylsulfanyl group further enhances its potential as a building block for bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with metabolic disorders.

In recent years, the demand for novel spirocyclic compounds has surged due to their versatility in medicinal chemistry. The 1,1-difluoro-6-azaspiro[2.5]octane moiety in this compound offers exceptional stability and bioavailability, making it a promising candidate for central nervous system (CNS) drug development. Additionally, the 4-(methylsulfanyl)phenyl fragment contributes to its lipophilicity, which is crucial for membrane permeability. These attributes align with current trends in precision medicine and targeted therapy, where molecular specificity is paramount.

The synthesis of CAS No. 2194844-57-8 involves advanced multi-step organic reactions, including spirocyclization and fluorination techniques. Its structural complexity requires meticulous optimization to achieve high yields and purity. Analytical methods such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are essential for characterization. This compound’s structure-activity relationship (SAR) is under investigation, with preliminary studies suggesting potential interactions with G-protein-coupled receptors (GPCRs).

From an industrial perspective, 1-{1,1-difluoro-6-azaspiro[2.5]octan-6-yl}-3-[4-(methylsulfanyl)phenyl]propan-1-one is gaining traction in high-throughput screening (HTS) libraries. Its drug-like properties and scaffold diversity make it a valuable asset for combinatorial chemistry. Furthermore, its compatibility with green chemistry principles is being evaluated to reduce environmental impact during large-scale production. This aligns with the growing emphasis on sustainable chemical synthesis in the pharmaceutical industry.

Emerging applications of this compound extend to agricultural science, where its bioactive potential is being tested for crop protection. The methylsulfanyl group may confer pesticidal or herbicidal activity, addressing global challenges in food security. Researchers are also exploring its role in plant growth regulation, leveraging its unique chemical properties to enhance yield and resilience. These interdisciplinary applications highlight its relevance in One Health initiatives.

In conclusion, CAS No. 2194844-57-8 represents a cutting-edge example of modern heterocyclic chemistry. Its multifaceted applications in drug discovery, agrochemical innovation, and sustainable development underscore its scientific and commercial value. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.